6-Amino-8-(2-fluorophenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-8-(2-fluorophenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
294842-45-8
VCID:
VC0390545
InChI:
InChI=1S/C21H20FN5/c1-2-8-27-9-7-14-16(10-23)20(26)21(12-24,13-25)19(17(14)11-27)15-5-3-4-6-18(15)22/h3-7,17,19H,2,8-9,11,26H2,1H3/t17-,19+/m1/s1
SMILES:
CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3F
Molecular Formula:
C21H20FN5
Molecular Weight:
361.4g/mol
6-Amino-8-(2-fluorophenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 294842-45-8
Main Products
VCID: VC0390545
Molecular Formula: C21H20FN5
Molecular Weight: 361.4g/mol
| CAS No. | 294842-45-8 |
|---|---|
| Product Name | 6-Amino-8-(2-fluorophenyl)-2-propyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C21H20FN5 |
| Molecular Weight | 361.4g/mol |
| IUPAC Name | (8S,8aS)-6-amino-8-(2-fluorophenyl)-2-propyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C21H20FN5/c1-2-8-27-9-7-14-16(10-23)20(26)21(12-24,13-25)19(17(14)11-27)15-5-3-4-6-18(15)22/h3-7,17,19H,2,8-9,11,26H2,1H3/t17-,19+/m1/s1 |
| Standard InChIKey | OBIHWBOODSBNFV-MJGOQNOKSA-N |
| Isomeric SMILES | CCCN1CC=C2[C@@H](C1)[C@@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3F |
| SMILES | CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3F |
| Canonical SMILES | CCCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=CC=C3F |
| PubChem Compound | 5284907 |
| Last Modified | Nov 11 2021 |
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